Cas no 2169533-61-1 (7,7,9,9-tetramethylspiro4.5decan-1-one)

• Product Name: 7,7,9,9-tetramethylspiro4.5decan-1-one
• CAS No: 2169533-61-1
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 6448064
• PubChem ID: 165838017
• Update Time: 2025-05-21

7,7,9,9-tetramethylspiro4.5decan-1-one Chemical and Physical Properties

Names and Identifiers

• 7,7,9,9-tetramethylspiro4.5decan-1-one
• 7,7,9,9-tetramethylspiro[4.5]decan-1-one
• Spiro[4.5]decan-1-one, 7,7,9,9-tetramethyl-

• Inchi： 1S/C14H24O/c1-12(2)8-13(3,4)10-14(9-12)7-5-6-11(14)15/h5-10H2,1-4H3
• InChI Key： HTOQIWSLGCSWHE-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CC(C)(C)CC(C)(C)C2)CCC1

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 267.5±8.0 °C(Predicted)

Additional information on 7,7,9,9-tetramethylspiro4.5decan-1-one

7,7,9,9-Tetramethylspiro[4.5]decan-1-one: A Comprehensive Overview

7,7,9,9-Tetramethylspiro[4.5]decan-1-one, also known by its CAS number 2169533-61-1, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—a feature that imparts unique physical and chemical properties. The structure of 7,7,9,9-tetramethylspiro[4.5]decan-1-one consists of a spiro system where a decanone ring is fused with another ring system, creating a complex yet fascinating molecular architecture.

The synthesis of 7,7,9,9-tetramethylspiro[4.5]decan-1-one involves advanced organic synthesis techniques, often leveraging the principles of spiro compound formation. Recent studies have explored the use of transition metal catalysts to facilitate the formation of such complex ring systems. For instance, researchers have employed palladium-catalyzed coupling reactions to achieve high yields of this compound while maintaining its structural integrity. The ability to synthesize such intricate molecules efficiently is a testament to the progress in modern organic chemistry.

One of the most intriguing aspects of 7,7,9,9-tetramethylspiro[4.5]decan-1-one is its potential application in materials science. Due to its rigid and symmetrical structure, this compound exhibits unique mechanical properties that make it a candidate for advanced materials development. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical strength. For example, studies published in leading journals have demonstrated that blending 7,7,9,9-tetramethylspiro[4.5]decan-1-one with thermoplastics can significantly improve their resistance to high temperatures and environmental stress.

In addition to its materials science applications, 7,7,9,9-tetramethylspiro[4.5]decan-1-one has shown promise in the field of drug delivery systems. Its spiro structure allows for controlled drug release mechanisms due to its ability to form stable complexes with bioactive molecules. Recent experiments have highlighted its potential as a carrier for hydrophobic drugs, where its lipophilic nature facilitates drug solubilization and sustained release profiles.

The spectroscopic properties of 7,7,9,9-tetramethylspiro[4.5]decan-1-one have also been extensively studied using modern analytical techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the electronic structure and intermolecular interactions within the molecule. For instance, researchers have identified specific vibrational modes that are characteristic of the spiro system, which could be useful in developing new sensors or diagnostic tools.

In conclusion, 7,7,9,tetramethylspiro[4.5]decan-1-one, with its CAS number 2169533-61-1), represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and versatile properties continue to inspire innovative research directions in materials science and drug delivery systems.